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Compound of Interest

Compound Name:
1-Chloro-2-(2-

methylpropoxy)benzene

Cat. No.: B3042390 Get Quote

Disclaimer: This technical guide addresses the physical properties of 1-Chloro-2-

ethoxybenzene as a representative analogue due to the absence of publicly available

experimental data for 1-Chloro-2-(2-methylpropoxy)benzene. 1-Chloro-2-ethoxybenzene

shares a similar structural motif of a chlorinated phenyl ether and serves as a suitable

substitute for illustrating the requested data format and experimental methodologies.

Introduction
This document provides a detailed overview of the core physical properties of 1-Chloro-2-

ethoxybenzene, a halogenated aromatic ether. The information herein is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This guide summarizes key quantitative data, outlines experimental protocols for

their determination, and provides a visual representation of a common synthetic route.

Physical Properties
The fundamental physical characteristics of 1-Chloro-2-ethoxybenzene are summarized in the

table below. These properties are crucial for its handling, purification, and application in various

chemical processes.
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Property Value Units

Molecular Formula C₈H₉ClO -

Molecular Weight 156.61 g/mol

Boiling Point 208 °C

Density 1.134 g/mL

Refractive Index 1.530 -

Experimental Protocols
The following sections detail the general methodologies for determining the key physical

properties of liquid organic compounds like 1-Chloro-2-ethoxybenzene.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and effective method for its determination in a

laboratory setting is the Thiele tube method.

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil

Procedure:

A small sample of the liquid is placed in the small test tube.
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The capillary tube is placed inside the test tube with the open end downwards.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube containing mineral oil, ensuring the heat transfer is

uniform.

The Thiele tube is gently heated, and a stream of bubbles will be observed emerging from

the capillary tube.

The heat is removed, and the liquid is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.

Determination of Density
Density is the mass of a substance per unit volume. For a liquid, it is typically determined using

a pycnometer or by direct mass and volume measurements.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Water bath (for temperature control)

The liquid sample

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3042390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The stopper is inserted, and any excess liquid that overflows through the capillary is carefully

wiped away.

The filled pycnometer is placed in a water bath to bring it to a constant temperature.

The pycnometer is removed from the bath, dried, and its mass is accurately weighed.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer.

The volume of the pycnometer is determined by repeating the procedure with a liquid of

known density (e.g., distilled water).

The density of the sample is calculated by dividing the mass of the liquid by the volume of

the pycnometer.

Synthesis Pathway
1-Chloro-2-ethoxybenzene is commonly synthesized via the Williamson ether synthesis. This

reaction involves the deprotonation of a phenol to form a phenoxide, which then acts as a

nucleophile to attack an alkyl halide.

Reactants

Process

Products

2-Chlorophenol

Deprotonation

Ethyl Halide (e.g., Ethyl Iodide)

SN2 Attack
Base (e.g., NaOH)

Sodium 2-chlorophenoxide

Water

1-Chloro-2-ethoxybenzene

Sodium Halide
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Caption: Williamson Ether Synthesis of 1-Chloro-2-ethoxybenzene.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-
Chloro-2-ethoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3042390#physical-properties-of-1-chloro-2-2-
methylpropoxy-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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